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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of isolysergic acid (iso-
LSD) in forensic toxicology. Included are detailed protocols for the detection and quantification
of iso-LSD in biological matrices, along with quantitative data to aid in the interpretation of
forensic findings.

Introduction to Isolysergic Acid in Forensic
Toxicology

Lysergic acid diethylamide (LSD) is a potent hallucinogen that is a significant focus in forensic
toxicology investigations. Isolysergic acid (iso-LSD) is a stereoisomer of LSD that is formed
during the synthesis of illicit LSD and can also be formed through the degradation of LSD in
biological samples and seized materials.[1][2] Its presence can be a key indicator of LSD
ingestion. Due to its structural similarity to LSD, the accurate identification and quantification of
iIS0-LSD are crucial for forensic analysis.[2][3]

The primary applications of iso-LSD analysis in forensic toxicology include:

o Marker of LSD Exposure: The detection of iso-LSD alongside LSD and its primary
metabolite, 2-0x0-3-hydroxy-LSD (O-H-LSD), provides strong evidence of LSD use.[1][4]

 Distinguishing lllicit Preparations: As a byproduct of synthesis, the ratio of LSD to iso-LSD
can sometimes provide information about the manufacturing process.[1]
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 Stability Indicator: The conversion of LSD to iso-LSD can be influenced by factors such as

pH, light, and temperature, making its quantification relevant for assessing sample integrity.

[2]

Quantitative Data Summary

The following tables summarize quantitative data for iso-LSD and related compounds in

various biological matrices, as reported in forensic toxicology literature.

Table 1: Concentrations of LSD and Metabolites in Urine

Concentr Mean Limit of Limit of
P ation Concentr Detection Quantitati Analytical Referenc
nalyte
o Range ation (LOD) on (LOQ) Method e
(pg/mL) (pg/mL) (ng/mL) (ng/mL)
Not
LSD N 357 0.10 0.25 GC-MS [5][6]
specified
Not Not Not Not
iso-LSD N N N N LC-MS-MS  [1]
specified specified specified specified
732 - Not Not
O-H-LSD 16,340 B B LC-MS-MS  [1]
112,831 specified specified
Administrat
ively
Not Not ,
LSD N N defined at 0.05 LC-MS/MS  [7][8]
specified specified
lowest
calibrator
Administrat
ively
Not Not ]
O-H-LSD - . defined at 0.05 LC-MS/MS  [7][8]
specified specified
lowest
calibrator
Table 2: Concentrations of LSD and iso-LSD in Hair
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Analyte  Segmen . ation al
Range ration n (LOD) ce
t (LOQ) Method
(pgimg)  (pg/mg)  (pg/mg)
(pg/mg)
0-3cm
LC-
LSD (proximal 15 0.2-1 0.5-2 [9]
MS/MS
)
Not LC-
LSD 3-6 cm B 0.2-1 0.5-2 [9]
specified MS/MS
Not LC-
LSD 6-9 cm B 0.2-1 0.5-2 [9]
specified MS/MS
_ Not LC-
iso-LSD 0-3cm - 0.2-1 0.5-2 [9]
specified MS/MS
Detectabl
. . Not LC-
iso-LSD 3-6 cm einl N 0.2-1 0.5-2 [9]
specified MS/MS
sample

Experimental Protocols
Protocol 1: Analysis of LSD, iso-LSD, and O-H-LSD in
Urine by LC-MS/MS

This protocol is based on methodologies for the sensitive detection of LSD and its analogues in
urine specimens.[1][4][7][8]

1. Sample Preparation: Liquid-Liquid Extraction
» Pipette 1.0 mL of urine into a clean glass tube.
e Add an appropriate internal standard (e.g., LSD-D3).[4]

¢ Adjust the pH of the sample to approximately 9.8 with a suitable buffer.[4]
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e Add 5 mL of an extraction solvent (e.g., butyl acetate or 1-chlorobutane).[4][10]

» Vortex the mixture for 10 minutes.

e Centrifuge at 3000 rpm for 10 minutes to separate the layers.

o Transfer the organic (upper) layer to a new tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of mobile phase for injection into the LC-MS/MS system.
2. LC-MS/MS Conditions

o Chromatographic System: Agilent 1100 Series HPLC system or equivalent.[10]

e Column: A suitable reversed-phase column (e.g., C18).

e Mobile Phase: A gradient of acetonitrile and a volatile buffer (e.g., ammonium formate).
e Flow Rate: 0.5 mL/min.

e Injection Volume: 20 pL.

e Mass Spectrometer: Triple quadrupole mass spectrometer operating in multiple reaction
monitoring (MRM) mode with positive electrospray ionization (ESI+).[4]

 MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for each
analyte (LSD, iso-LSD, O-H-LSD) and the internal standard.

Protocol 2: Analysis of LSD and iso-LSD in Hair by LC-
MS/MS

This protocol outlines a method for the extraction and analysis of LSD and iso-LSD from hair
samples, which is crucial for determining long-term exposure.[9]

1. Sample Preparation: Cryogenic Grinding and Extraction
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o Decontaminate the hair samples by washing with an appropriate solvent (e.g., methanol or
dichloromethane) to remove external contaminants.[11]

e Dry the hair samples completely.
e Weigh 25 mg of the decontaminated and dried hair.[9]
e Pulverize the hair sample using cryogenic grinding in methanol.[9]

 Incubate the pulverized hair in a suitable extraction solvent (e.g., methanol) at an elevated
temperature (e.g., 70-75°C) for a defined period (e.g., 2 hours).[11]

o Centrifuge the sample and transfer the supernatant to a clean tube.

o Evaporate the solvent to dryness under a stream of nitrogen.

o Reconstitute the residue in a small volume of mobile phase for LC-MS/MS analysis.
2. LC-MS/MS Conditions

e The LC-MS/MS parameters are generally similar to those used for urine analysis but may
require optimization for the lower concentrations typically found in hair.

« Injection Volume: A larger injection volume may be necessary to achieve the required
sensitivity.

o MRM Transitions: The same MRM transitions as for urine analysis can be used.
Visualizations

Caption: Workflow for the analysis of iso-LSD in urine.

Caption: Workflow for the analysis of iso-LSD in hair.

Caption: Fate of LSD in the body and forensic detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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